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Compound Name: C.I. Direct red 84

Cat. No.: B1614969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Red 84 (C.I. 35760) is a multi-azo class, water-soluble anionic dye. Traditionally,

direct dyes are utilized in the textile industry for coloring cellulosic fibers like cotton, paper, and

leather.[1][2][3] The mechanism of staining relies on the dye's affinity for the substrate,

mediated by non-covalent interactions such as hydrogen bonding and van der Waals forces.[1]

[3][4][5] While primarily an industrial colorant, its potential application in a fluorescence

microscopy setting is an area of exploratory research.

This document provides a theoretical framework and generalized protocols for evaluating C.I.
Direct Red 84 as a potential fluorescent stain for biological specimens. It is critical to note that

the fluorescence properties of C.I. Direct Red 84 are not well-documented in scientific

literature. Therefore, the information presented herein should be considered a starting point for

independent characterization and optimization.

Physicochemical and Spectral Properties
Quantitative data for C.I. Direct Red 84 is summarized below. The lack of documented

fluorescence data necessitates empirical determination by the end-user.
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Property Value Reference

C.I. Name Direct Red 84

C.I. Number 35760

Molecular Formula C₄₅H₂₈N₁₀Na₄O₁₃S₄

Molecular Weight 1136.99 g/mol

CAS Number 6409-83-2

Excitation Maximum (λex) Not Documented

Emission Maximum (λem) Not Documented

Quantum Yield (Φ) Not Documented

Photostability Not Documented

Solubility Soluble in water [2][3]

Potential Applications in Fluorescence Microscopy
Based on the general properties of direct dyes, C.I. Direct Red 84 could theoretically be

investigated for the following applications in a research setting:

Staining of Cellulose-Containing Structures: In plant biology, it could be evaluated for

staining cell walls.

Counterstaining: Depending on its emission spectrum, it might serve as a counterstain in

multi-color fluorescence imaging to provide general morphological context.

High-Content Screening: If found to stain specific structures, its use in automated imaging

platforms could be explored.

Experimental Protocols
Disclaimer: The following protocols are generalized and have not been specifically validated for

C.I. Direct Red 84. Extensive optimization of dye concentration, incubation time, and washing

steps will be required.
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Preparation of Staining Solution
Prepare a 1% (w/v) stock solution of C.I. Direct Red 84 in distilled water.

For a working solution, dilute the stock solution in a suitable buffer (e.g., Phosphate Buffered

Saline, PBS) to a final concentration range of 0.01% to 0.1%. The optimal concentration

must be determined experimentally.

Staining Protocol for Cultured Cells
Culture cells on glass coverslips or in imaging-compatible plates.

Wash the cells twice with PBS.

Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes if targeting intracellular

structures.

Wash the cells twice with PBS.

Incubate the cells with the C.I. Direct Red 84 working solution for 15-60 minutes at room

temperature, protected from light.

Wash the cells three to five times with PBS to remove unbound dye.

Mount the coverslips with an appropriate mounting medium.

Image using a fluorescence microscope with suitable filter sets (to be determined based on

spectral characterization).

Staining Protocol for Paraffin-Embedded Tissue
Sections

Deparaffinize and rehydrate the tissue sections through a series of xylene and graded

ethanol washes.
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Rinse with distilled water.

Incubate with the C.I. Direct Red 84 working solution for 30-90 minutes at room temperature

or elevated temperatures (e.g., 60°C) to enhance staining.

Rinse briefly in distilled water.

Dehydrate rapidly through graded ethanol solutions.

Clear with xylene and mount with a resinous medium.
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Workflow for Evaluating a Novel Fluorescent Stain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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